molecular formula C10H12ClNO B1441649 3-((2-Chlorobenzyl)oxy)azetidine CAS No. 1121627-62-0

3-((2-Chlorobenzyl)oxy)azetidine

Cat. No. B1441649
CAS RN: 1121627-62-0
M. Wt: 197.66 g/mol
InChI Key: SRDXACGSHRDVFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-((2-Chlorobenzyl)oxy)azetidine is a chemical compound with the molecular formula C10H12ClNO and a molecular weight of 197.66 g/mol . It is used in laboratory chemicals and the manufacture of chemical compounds .


Molecular Structure Analysis

The InChI code for this compound is 1S/C10H12ClNO/c11-10-4-2-1-3-8(10)7-13-9-5-12-6-9/h1-4,9,12H,5-7H2 . This indicates the specific arrangement of atoms in the molecule.


Physical And Chemical Properties Analysis

This compound is a pale-yellow to yellow-brown liquid . It should be stored in a refrigerator and shipped at room temperature .

Scientific Research Applications

3-CBA has been used in a variety of research applications, including the synthesis of a variety of organic compounds and the investigation of the mechanism of action of certain enzymes. It has also been used to study the effect of various drugs on the human body. Additionally, 3-CBA has been used in the synthesis of pharmaceuticals, such as antibiotics and antifungal agents.

Mechanism of Action

The mechanism of action of 3-CBA is not yet fully understood. However, it is believed that the compound binds to certain enzymes in the body, which then cause a reaction that leads to the desired effect. For example, 3-CBA has been found to inhibit the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels, which can have a variety of effects on the body.
Biochemical and Physiological Effects
3-CBA has been found to have a variety of biochemical and physiological effects on the body. For example, it has been found to have anti-inflammatory and analgesic effects, as well as to inhibit the enzyme acetylcholinesterase. Additionally, it has been found to have an inhibitory effect on the enzyme phospholipase A2, which is involved in the breakdown of fatty acids.

Advantages and Limitations for Lab Experiments

The advantages of using 3-CBA in lab experiments include its availability, low cost, and stability. Additionally, it is relatively easy to synthesize and can be used in a variety of research applications. However, there are some limitations to using 3-CBA in lab experiments, such as its toxicity and the fact that it is not soluble in water.

Future Directions

Future research on 3-CBA could focus on further exploring its mechanism of action, as well as its potential applications in the development of new drugs. Additionally, further research could be conducted on its toxicity and the potential effects of long-term exposure to the compound. Finally, research could be conducted on the potential use of 3-CBA in the synthesis of other organic compounds, as well as its potential use in the treatment of various diseases.

Safety and Hazards

This compound is classified as harmful if swallowed and can cause serious eye irritation . Safety precautions include avoiding contact with skin and eyes, ensuring adequate ventilation, and using personal protective equipment .

properties

IUPAC Name

3-[(2-chlorophenyl)methoxy]azetidine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12ClNO/c11-10-4-2-1-3-8(10)7-13-9-5-12-6-9/h1-4,9,12H,5-7H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SRDXACGSHRDVFC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(CN1)OCC2=CC=CC=C2Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12ClNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

197.66 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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